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Compound of Interest

Compound Name: LumiprobeNHS-Cy5

Cat. No.: B13063525

Get Quote

Executive Summary
Lumiprobe Cyanine5 NHS ester is a high-performance, far-red fluorescent labeling reagent

designed for the stable conjugation of primary amines (lysine residues, N-termini) in proteins,

peptides, and oligonucleotides. Belonging to the cyanine dye family, it serves as a generic,

cost-effective alternative to Cy5® and Alexa Fluor® 647.

This guide distinguishes the standard Cyanine5 NHS ester (hydrophobic, requires organic co-

solvent) from its sulfonated analog (Sulfo-Cyanine5). It details the physicochemical properties,

reaction mechanisms, and validated protocols necessary for high-yield bioconjugation in drug

development and proteomic research.

Part 1: Physicochemical Properties
The standard Cyanine5 NHS ester is a hydrophobic molecule. Unlike the sulfonated version, it

must be dissolved in an organic solvent before being introduced to the aqueous reaction

mixture.[1]

Table 1: Technical Specifications of Lumiprobe Cyanine5 NHS Ester
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Property Specification Notes

Molecular Weight ~616.19 Da (Chloride salt)

Always verify specific batch

MW on the vial label (e.g.,

667.54 Da for BF4 salt).

Molecular Formula C36H42ClN3O4 Varies slightly by counterion.

Solubility
Organic Solvents (DMSO,

DMF)

Low solubility in pure water.[2]

[3][4][5]

Excitation Max 646 nm
Compatible with 633 nm or

647 nm laser lines.

Emission Max 662 nm Far-red channel (Cy5 filter set).

Extinction Coefficient 250,000 L[2][6]·mol⁻¹·cm⁻¹
High molar absorptivity

ensures bright signal.

Quantum Yield 0.20 Standard for Cy5-class dyes.

Appearance Dark Blue / Blue-Violet Powder Hygroscopic solid.

Critical Distinction: Do not confuse this product with Sulfo-Cyanine5 NHS ester. The Sulfo-

variant is water-soluble and does not require DMSO/DMF.[2][7] The standard Cyanine5 NHS

ester described here is ideal for labeling soluble proteins where a small amount (<10%) of

organic solvent is tolerated, or for peptide synthesis in organic phase.

Part 2: Mechanism of Action
The N-hydroxysuccinimide (NHS) ester functionality facilitates a nucleophilic acyl substitution

reaction.[8] This chemistry is highly specific for primary amines (

) at slightly alkaline pH.
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Reaction Dynamics
Nucleophilic Attack: The unprotonated primary amine of the biomolecule attacks the carbonyl

carbon of the NHS ester.[8]

Intermediate Formation: A transient tetrahedral intermediate is formed.[8]

Elimination: The NHS group is eliminated as a leaving group (N-hydroxysuccinimide),

resulting in a stable amide bond.[8]

Competitive Hydrolysis: Water molecules can also attack the NHS ester, hydrolyzing it into a

non-reactive carboxylic acid. This reaction competes with labeling and is accelerated at higher

pH (>9.0).
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Figure 1: Mechanism of NHS-ester conjugation.[9] Note the competing hydrolysis pathway

(dashed line) which degrades the reagent if pH is too high or reaction time is prolonged in

aqueous buffer.

Part 3: Validated Labeling Protocol
This protocol is optimized for labeling 1–10 mg/mL of a standard protein (e.g., IgG, BSA) with

Lumiprobe Cyanine5 NHS ester.

Reagents Required[1][6][9][10][11][12]
Buffer A (Labeling Buffer): 0.1 M Sodium Bicarbonate (
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), pH 8.3–8.5.[10][11][12]

Note: Must be amine-free.[6][10][11] Avoid Tris, Glycine, or Ammonium salts.

Solvent: Anhydrous DMSO or DMF.

Quality Control: DMF must be high-grade and amine-free. If it smells "fishy," it contains

dimethylamine degradation products that will quench the NHS ester.

Purification: Gel filtration columns (e.g., Sephadex G-25) or dialysis membranes.

Step-by-Step Workflow
Protein Preparation:

Dissolve the protein in Buffer A at a concentration of 1–10 mg/mL.

Tip: If the protein is in Tris or PBS, dialyze against Buffer A first.

Dye Preparation (Fresh):

Dissolve Lumiprobe Cyanine5 NHS ester in anhydrous DMSO/DMF to a concentration of

10 mg/mL.

Critical: Prepare immediately before use. NHS esters degrade rapidly in solution.

Conjugation:

Calculate the molar excess.[10][11][12][13] For antibodies, a 15–20x molar excess of dye

is typical.

Add the dye solution to the protein solution.[12]

Solvent Limit: Ensure the final volume of organic solvent (DMSO/DMF) does not exceed

10% of the total reaction volume to prevent protein precipitation.[8]

Mix thoroughly by gentle vortexing.

Incubation:
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Incubate for 4 hours at room temperature or overnight at 4°C.

Protect from light (wrap tube in foil).

Quenching (Optional):

Add 1/10th volume of 1 M Tris (pH 8.0) or Glycine to stop the reaction.

Purification:

Separate the labeled protein from unreacted dye using a desalting column or dialysis

against PBS.[8]

The labeled protein will elute in the void volume (first colored band).
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Figure 2: Operational workflow for protein labeling. The critical control point is the organic

solvent concentration during the mixing step.

Part 4: Degree of Labeling (DOL) Calculation
To validate the experiment, calculate the Degree of Labeling (DOL), which represents the

average number of dye molecules coupled to each protein molecule.
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Where:

= Absorbance at 646 nm (max for Cy5).

= Absorbance at 280 nm (protein).

ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

= Extinction coefficient of the protein (e.g., IgG ~203,000 L·mol⁻¹·cm⁻¹).[2][3][4][14]

ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

= 250,000 L[2][6][14]·mol⁻¹·cm⁻¹ (Lumiprobe Cyanine5).

= Correction Factor for Cy5 at 280 nm (typically 0.05 for Cyanine5).

Part 5: Storage & Stability[2][10]
Solid State: Store at -20°C. The product is stable for 12 months if kept desiccated and

protected from light.[2][3][4][15]

Moisture Sensitivity: NHS esters are highly sensitive to moisture. Allow the vial to equilibrate

to room temperature before opening to prevent condensation, which will hydrolyze the NHS

group.

In Solution: Do not store NHS esters in aqueous solution. Solutions in anhydrous

DMSO/DMF can be stored at -20°C for 1–2 months, but fresh preparation is always

recommended for critical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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